Cas no 53135-95-8 (1-Naphthalenesulfonylchloride, 5-(methylthio)-)

• Product Name: 1-Naphthalenesulfonylchloride, 5-(methylthio)-
• CAS No: 53135-95-8
• MF: C₁₁H₉ClO₂S₂
• MW: 272.770959615707
• CID: 377021
• PubChem ID: 40626
• Update Time: 2025-04-19

1-Naphthalenesulfonylchloride, 5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonylchloride, 5-(methylthio)-
• 5-(METHYLTHIO)-1-NAPHTHALENESULFONYL CHLORIDE
• 5-methylsulfanylnaphthalene-1-sulfonyl chloride
• 53135-95-8
• DTXSID30201220

• Inchi： 1S/C11H9ClO2S2/c1-15-10-6-2-5-9-8(10)4-3-7-11(9)16(12,13)14/h2-7H,1H3
• InChI Key： RDMPPPXDERTAFG-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C2C(=CC=CC2=1)SC)(=O)=O

Computed Properties

• Exact Mass: 271.97337
• Monoisotopic Mass: 271.973249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: 3.7

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 411.5°Cat760mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.686
• Solubility: Almost insoluble (0.022 g/l) (25 º C),
• PSA: 34.14